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Compound of Interest

Compound Name: 2-Vinylanthracene

Cat. No.: B014823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

synthetic methodologies for 2-ethenylanthracene, also known as 2-vinylanthracene. This

compound serves as a valuable building block in the synthesis of advanced materials and

complex organic molecules. This document details several key synthetic pathways, including

the Wittig reaction, Heck reaction, Suzuki coupling, and Grignard reaction, complete with

experimental protocols and quantitative data.

Chemical Structure and Identification
2-Ethenylanthracene is a polycyclic aromatic hydrocarbon characterized by a vinyl group

attached to the 2-position of the anthracene core.

Identifier Value

IUPAC Name 2-ethenylanthracene

Molecular Formula C₁₆H₁₂

Molecular Weight 204.27 g/mol

CAS Number 2026-16-6
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Structure:

Spectroscopic Data
The structural confirmation of 2-ethenylanthracene is typically achieved through nuclear

magnetic resonance (NMR) spectroscopy.

¹H NMR (Proton NMR) ¹³C NMR (Carbon NMR)

Signals corresponding to the aromatic protons

of the anthracene core are expected in the

range of δ 7.5-8.5 ppm. The vinyl protons

typically appear as a characteristic set of

multiplets between δ 5.0 and 7.0 ppm.

The spectrum will show distinct signals for the

aromatic carbons of the anthracene skeleton

and the two carbons of the vinyl group.

Synthetic Methodologies
Several synthetic routes are available for the preparation of 2-ethenylanthracene. The choice of

method often depends on the availability of starting materials, desired yield, and scalability.

Wittig Reaction
The Wittig reaction is a widely used method for the formation of carbon-carbon double bonds

from carbonyl compounds and phosphorus ylides. The synthesis of 2-ethenylanthracene via

this route involves the reaction of 2-anthraldehyde with a methylidene phosphorus ylide.

Reaction Scheme:
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Experimental Protocol: Synthesis of 2-Ethenylanthracene via Wittig Reaction

Step 1: Preparation of Methyltriphenylphosphonium Bromide.

In a round-bottom flask, dissolve triphenylphosphine in a suitable solvent such as benzene

or toluene.

Add an excess of methyl bromide and reflux the mixture.[1]

The white precipitate of methyltriphenylphosphonium bromide is collected by filtration,

washed with the solvent, and dried.

Step 2: Generation of the Ylide and Reaction with 2-Anthraldehyde.

Suspend methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF) under

an inert atmosphere (e.g., nitrogen or argon).

Cool the suspension in an ice bath and add a strong base, such as n-butyllithium or

sodium amide, dropwise to generate the orange-red ylide.

In a separate flask, dissolve 2-anthraldehyde in anhydrous THF.

Slowly add the 2-anthraldehyde solution to the ylide suspension at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC).

Quench the reaction by adding water.

Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 2-

ethenylanthracene.
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Wittig Reaction Parameters

Phosphonium Salt Methyltriphenylphosphonium bromide

Base n-Butyllithium, Sodium amide

Solvent Anhydrous Tetrahydrofuran (THF)

Temperature 0 °C to Room Temperature

Reported Yields (for similar systems) 40-60%[2]

Heck Reaction
The Heck reaction is a palladium-catalyzed carbon-carbon bond formation between an

unsaturated halide and an alkene. For the synthesis of 2-ethenylanthracene, 2-

bromoanthracene can be coupled with ethylene gas.

Reaction Scheme:

2-Bromoanthracene + CH₂=CHBF₃K --(Pd catalyst, Base)--> 2-Ethenylanthracene

2-Bromoanthracene + Mg → 2-Anthracenylmagnesium bromide 2-Anthracenylmagnesium

bromide + Acetaldehyde → 1-(Anthracen-2-yl)ethan-1-ol 1-(Anthracen-2-yl)ethan-1-ol --(Acid

catalyst, Heat)--> 2-Ethenylanthracene + H₂O

Caption: Workflow for the Wittig synthesis of 2-ethenylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethenylanthracene:
Chemical Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014823#2-ethenylanthracene-chemical-structure-
and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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